8-Bromo-2H-chromene-3-carboxylic acid
Overview
Description
8-Bromo-2H-chromene-3-carboxylic acid, also known as BCA, is a synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research. BCA is a heterocyclic compound that contains a chromene ring system with a carboxylic acid functional group at position 3. The bromine atom at position 8 of the chromene ring provides BCA with unique chemical and biological properties that make it a promising candidate for various research applications.
Scientific Research Applications
Crystal Structure Analysis
The compound has been used in the synthesis and crystal structure analysis of 8-bromo-3- (1H-pyrazole-1-carbonyl)-2H-chromen-2-one . The molecular structure of this compound has been studied in detail, providing valuable insights into its properties .
Material Science
In material science, the compound is often used for its unique properties. Its molecular weight is 269.05, and it has a specific InChI code . These properties make it suitable for various applications in material science .
Synthesis of 4H-chromene Derivatives
The compound can be used in the synthesis of 4H-chromene derivatives . These derivatives have a wide range of applications in scientific research .
G Protein-Coupled Receptor Agonists
6-Bromo-N-methyl-2-oxo-2H-chromene-3-carboxamide derivatives, which can be synthesized from 8-Bromo-2H-chromene-3-carboxylic acid, have been identified as potent and selective agonists for the orphan G protein-coupled receptor GPR35. This highlights the compound’s potential in the development of new drugs.
Biological Activity Evaluation
The compound has been used in the biological activity evaluation of coumarin-3-carboxamide . The effect of substituents on the phenyl ring was compared with the effect of substituents on the carboxamide .
Cancer Research
The compound has shown potential in cancer research. Certain derivatives of the compound have shown activity against cancer cell lines .
Safety and Hazards
properties
IUPAC Name |
8-bromo-2H-chromene-3-carboxylic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7BrO3/c11-8-3-1-2-6-4-7(10(12)13)5-14-9(6)8/h1-4H,5H2,(H,12,13) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
REMJHKGWSWFEBJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=CC2=C(O1)C(=CC=C2)Br)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7BrO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70700282 | |
Record name | 8-Bromo-2H-1-benzopyran-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70700282 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.06 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
885270-74-6 | |
Record name | 8-Bromo-2H-1-benzopyran-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70700282 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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